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Compound of Interest

Compound Name: 4,5-Dichlorophthalic anhydride

Cat. No.: B1329375 Get Quote

Technical Support Center: 4,5-Dichlorophthalic
Anhydride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 4,5-Dichlorophthalic anhydride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4,5-Dichlorophthalic anhydride?

A1: 4,5-Dichlorophthalic anhydride is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2][3][4]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3][4]

Specific target organ toxicity — single exposure (Category 3): May cause respiratory

irritation.[1][2][3][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE is mandatory:
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Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH

approved standards.[1]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[1]

Body Protection: Wear impervious clothing. The type of protective equipment must be

selected according to the concentration and amount of the dangerous substance at the

specific workplace.[1]

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components tested and approved under appropriate

government standards such as NIOSH (US) or CEN (EU).[1]

Q3: What are the proper storage conditions for 4,5-Dichlorophthalic anhydride?

A3: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed.[1] The

compound is moisture-sensitive.[1]

Q4: What materials are incompatible with 4,5-Dichlorophthalic anhydride?

A4: Avoid contact with strong oxidizing agents.[3]

Q5: What should I do in case of a fire involving this compound?

A5: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as suitable

extinguishing media.[1] Firefighters should wear self-contained breathing apparatus if

necessary.[1]

Troubleshooting Guides
Scenario 1: Accidental Spill

Problem: I have spilled a small amount of 4,5-Dichlorophthalic anhydride powder in the lab.

Solution:
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Evacuate and Ventilate: Evacuate unnecessary personnel from the area and ensure

adequate ventilation.[1]

Wear Appropriate PPE: Before cleaning, ensure you are wearing the correct personal

protective equipment, including a respirator, gloves, and eye protection.[1]

Contain the Spill: Prevent the powder from spreading or entering drains.[1]

Clean-up: Carefully sweep up the spilled material and place it into a suitable, closed

container for disposal.[1] Avoid creating dust.[1]

Decontaminate: Wash the spill area thoroughly.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Scenario 2: Accidental Exposure

Problem: What are the first-aid measures for accidental exposure to 4,5-Dichlorophthalic
anhydride?

Solution:

Inhalation: If inhaled, move the person into fresh air.[1][3] If not breathing, give artificial

respiration and consult a physician.[1][3]

Skin Contact: In case of skin contact, wash off with soap and plenty of water.[1][3] Consult a

physician if irritation occurs.[1][3] Remove contaminated clothing and wash it before reuse.

[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][3] If present, remove contact lenses and continue rinsing.[2][3]

Ingestion: If swallowed, rinse your mouth with water.[1] Never give anything by mouth to an

unconscious person.[1] Consult a physician.[1]

Data Presentation
Table 1: Physical and Chemical Properties of 4,5-Dichlorophthalic Anhydride
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Property Value

Molecular Formula C₈H₂Cl₂O₃

Molecular Weight 217.01 g/mol [1]

Appearance White to yellow to grey crystalline powder.[5][6]

Melting Point 185-189 °C[5][7]

CAS Number 942-06-3[1]

Experimental Protocols
Protocol 1: Handling a Small Laboratory Spill of 4,5-Dichlorophthalic Anhydride

Preparation:

Identify the location of the spill kit.

Ensure all personnel in the immediate vicinity are aware of the spill.

Don the appropriate PPE: safety goggles, gloves, lab coat, and a respirator.

Procedure:

Without creating dust, gently cover the spill with an absorbent material from the spill kit.

Carefully sweep the mixture into a dustpan.

Transfer the swept material into a clearly labeled, sealable waste container.

Wipe the spill area with a damp cloth. Be careful not to spread any remaining residue.

Place the used cloth and any other contaminated materials into the same waste container.

Post-Cleanup:

Seal the waste container.
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Remove and dispose of PPE as hazardous waste.

Wash hands thoroughly with soap and water.

Arrange for the proper disposal of the hazardous waste according to institutional

guidelines.

Mandatory Visualization

Emergency Response for Accidental Exposure

Accidental Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap
and plenty of water

Rinse with water
for at least 15 minutes Rinse mouth with water

Give artificial respiration
if not breathing

Consult a Physician

Remove contaminated clothing Remove contact lenses Do not give anything by mouth
to an unconscious person

Click to download full resolution via product page

Caption: Workflow for first aid response to accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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